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Yuzhno-Sakhalinsk, Sakhalin Oblast - In a widely publicized move, officials on Sakhalin Island
declared in August 2025 that the region had achieved carbon neutrality, a milestone reached
ahead of its original 2025 target.[1][2] This announcement marks a significant moment in
Russia's climate strategy, positioning the Far East island as a testbed for national
decarbonization efforts.[3] This guide provides a comparative analysis of Sakhalin's carbon
neutrality initiative, juxtaposed with the established efforts of other pioneering islands—Samsg
(Denmark), Bornholm (Denmark), Tilos (Greece), and El Hierro (Spain). Through a data-driven
comparison, this report aims to offer researchers, scientists, and drug development
professionals a clear perspective on the methodologies, progress, and reported outcomes of
these distinct approaches to achieving a sustainable energy future.

I. Overview of Carbon Neutrality Goals and
Strategies

Each island has embarked on a unigue journey towards carbon neutrality, tailored to its specific
geographical, economic, and political context.

Sakhalin Island, Russia: The "Sakhalin Experiment,” launched in 2022, aims to balance
greenhouse gas (GHG) emissions with the absorptive capacity of the island's vast forests.[4]
Key strategies include the implementation of a regional cap-and-trade system, the introduction
of carbon quotas for major emitters, a transition from coal to natural gas for energy production,
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and the development of renewable energy sources. In 2021, the island's emissions were
reported at 12.3 million tonnes of CO2 equivalent, with an absorption capacity of 11.1 million
tonnes, leaving a 1.2 million tonne gap to be closed.[5]

Samsg, Denmark: This Danish island is widely recognized as a global leader in renewable
energy. Having achieved 100% renewable electricity production, Samsg is now considered
carbon-negative.[6] Its strategy has been heavily reliant on community ownership of wind
turbines and a transition to biomass-based district heating. The island’'s next ambitious goal is
to be entirely fossil-fuel-free by 2030.[7]

Bornholm, Denmark: Known as the "Bright Green Island," Bornholm has a target of producing
all its energy from renewable sources by 2025 and becoming a zero-emission and climate-
friendly community by 2035.[8][9] Its approach involves a mix of wind, solar, and biomass
energy, coupled with a focus on energy efficiency and the development of a smart grid.[8][10]

Tilos, Greece: Tilos has distinguished itself through its remarkable achievements in waste
management, becoming the world's first certified zero-waste island.[11][12] The "Just Go Zero"
initiative has resulted in diverting 100% of municipal solid waste from landfills, with a recycling
rate nearing 90%.[13][14] The island is also largely energy self-sufficient through a hybrid
renewable energy system.

El Hierro, Spain: This Canary Island has pioneered the use of a unique wind-hydro pumped
storage power station, Gorona del Viento, to provide a stable supply of renewable energy. This
system has significantly reduced the island's reliance on imported diesel fuel and has led to
substantial cuts in CO2 emissions.[15][16]

Il. Comparative Data on Carbon Neutrality Progress

The following tables summarize the available quantitative data for each island, providing a
snapshot of their progress towards their respective goals.
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Island Key Performance Indicators

Target to close a 1.2 million tonne CO2e gap
from 2021 levels.[17]

Sakhalin Island

Carbon footprint of minus 2 tonnes of CO2 per

Samsg -
citizen annually.[6]
62% share of renewable energy for heat and
Bornholm power consumption in 2018 (excluding imports).
[9]
Nearly 90% recycling and composting rate;
Tilos 100% diversion of municipal solid waste from
landfill.[11][14]
Avoided over 30,000 tons of CO2 emissions
) since the start of the Gorona del Viento plant.
El Hierro

[15][16] Reduced diesel consumption by

thousands of tons annually.[21][15]

lll. Methodologies and Experimental Protocols

A critical aspect of validating carbon neutrality claims lies in the transparency and rigor of the
methodologies employed for data collection and verification.

Sakhalin Island's "Sakhalin Experiment”

The validation of Sakhalin's carbon neutrality is reportedly based on data from the federal
environmental monitoring service, Rosgidromet.[2] The core of the experiment involves a GHG
cadastre to assess local emissions and absorptions, with results confirmed by the Federal
Service for Hydrometeorology and Environmental Monitoring.[22]

Experimental Protocol for GHG Inventory:

e Emissions: Mandatory carbon reporting for companies emitting over 20,000 tonnes of CO2e
per year. These reports are subject to verification by accredited entities.[5]
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e Sequestration: The carbon absorption capacity of Sakhalin's forests is a key component. The
methodology for this is based on a combination of state forest inventory data and remote
sensing.[23] The process involves converting wood stock (m3) into carbon reserves using
specific conversion coefficients.[23]

» Verification: The "Sakhalin GHG Bill" mandates the verification of carbon reporting by
independent expert organizations.[22]

Comparative Island Methodologies

The European islands in this comparison have largely followed frameworks and standards set
by the European Union and their respective national governments.

e Samsg and Bornholm: These Danish islands have benefited from national strategies and
support from organizations like the Danish Energy Agency. Their methodologies for tracking
renewable energy production and consumption are well-established, often involving detailed
energy system monitoring and reporting through local energy agencies and utilities.[24][25]

 Tilos: The "Just Go Zero" project on Tilos employs a meticulous waste tracking system. Each
household's waste is sorted into three categories, and a digital platform tracks the volume of
each type of waste collected, providing real-time data on recycling rates.[16] The certification
as a "Zero Waste City" involves a third-party audit based on the standards of the Mission
Zero Academy (MiZA).[11]

o El Hierro: The performance of the Gorona del Viento power plant is continuously monitored,
with publicly available data on energy production, demand coverage, and CO2 emissions
avoided.[26] The calculation of CO2 reduction is based on the displacement of diesel fuel
that would have otherwise been used for power generation.[15][16]

IV. Visualizing the Pathways to Carbon Neutrality

The following diagrams, generated using Graphviz, illustrate the key logical flows and
experimental workflows of the carbon neutrality initiatives on Sakhalin Island and the
comparative islands.
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V. Conclusion

The case of Sakhalin Island presents an ambitious and multifaceted approach to achieving
carbon neutrality, heavily leveraging its natural forest resources alongside policy instruments
like a carbon trading system. While the official declaration of achieving this goal ahead of
schedule is a significant development, a comprehensive and independently verified dataset for
the final assessment period is not yet publicly available. This contrasts with the more
established and transparently documented progress of the comparative European islands,
which have, over longer periods, demonstrated verifiable successes in renewable energy
integration and sustainable waste management.

For researchers and professionals in the field, the "Sakhalin Experiment" offers a compelling
case study of a region with a fossil-fuel-based economy attempting a rapid transition. However,
a thorough validation of its success will require the release of detailed, verifiable data on its
greenhouse gas inventory for the years leading up to and including 2025, along with the
specific methodologies used for verification. The experiences of Samsg, Bornholm, Tilos, and
El Hierro provide valuable benchmarks and proven models for sustainable island development,
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underscoring the importance of community engagement, technological innovation, and robust,
transparent monitoring and reporting.
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